Cas no 2090209-83-7 (5-Amino-2-fluoro-4-methoxybenzonitrile)

• Product Name: 5-Amino-2-fluoro-4-methoxybenzonitrile
• CAS No: 2090209-83-7
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 5754274
• PubChem ID: 131327809
• Update Time: 2023-12-26

5-Amino-2-fluoro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-22826582
• 5-amino-2-fluoro-4-methoxybenzonitrile
• 2090209-83-7
• 5-Amino-2-fluoro-4-methoxy-benzonitrile
• Benzonitrile, 5-amino-2-fluoro-4-methoxy-
• 5-Amino-2-fluoro-4-methoxybenzonitrile

• Inchi： 1S/C8H7FN2O/c1-12-8-3-6(9)5(4-10)2-7(8)11/h2-3H,11H2,1H3
• InChI Key： LXJPJGWBZVODGI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=C(C=1)OC)N

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 319.2±37.0 °C(Predicted)
• pka: 2.79±0.10(Predicted)